Cas no 887580-27-0 (1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol)

• Product Name: 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol
• CAS No: 887580-27-0
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• MDL: MFCD06656911
• CID: 713262
• PubChem ID: 16786116
• Update Time: 2025-11-02

1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,1-[[2-(aminomethyl)phenyl]methyl]-
• 1-(2-AMINOMETHYL-BENZYL)-PIPERIDIN-4-OL
• 1-[[2-(aminomethyl)phenyl]methyl]piperidin-4-ol
• Z239873164
• 1-(2-aminomethylbenzyl)piperidin-4-ol
• EN300-93781
• 887580-27-0
• 1-([2-(Aminomethyl)phenyl]methyl)piperidin-4-ol
• 1-{[2-(aminomethyl)phenyl]methyl}piperidin-4-ol
• CS-0264669
• DTXSID70588481
• AKOS000141193
• MFCD06656911
• 1-(2-(Aminomethyl)benzyl)piperidin-4-ol
• CHEMBL4545157
• 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol

• MDL： MFCD06656911
• Inchi： 1S/C13H20N2O/c14-9-11-3-1-2-4-12(11)10-15-7-5-13(16)6-8-15/h1-4,13,16H,5-10,14H2
• InChI Key： HTFVKXJKSSRXQI-UHFFFAOYSA-N
• SMILES： OC1CCN(CC2C=CC=CC=2CN)CC1

Computed Properties

• Exact Mass: 220.15800
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 49.5Ų

Experimental Properties

• Density: 1.142
• Boiling Point: 378.3°C at 760 mmHg
• Flash Point: 182.6°C
• Refractive Index: 1.598
• PSA: 49.49000
• LogP: 1.74020

Additional information on 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol

Professional Introduction to Compound with CAS No. 887580-27-0 and Product Name: 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol

1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol, identified by its Chemical Abstracts Service (CAS) number 887580-27-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse pharmacological activities. The structural motif of 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol incorporates a phenyl ring substituted with an aminomethyl group, connected to a piperidine backbone, which is further functionalized at the 4-position with an hydroxyl group. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The aminomethyl substituent on the phenyl ring introduces a reactive amine functionality, which can participate in various chemical reactions such as condensation, coupling, and modification, facilitating the synthesis of more complex derivatives. This reactivity is particularly valuable in medicinal chemistry, where modifications at key positions can enhance binding affinity, metabolic stability, and overall pharmacological profile. The piperidine core is well-documented for its role in many bioactive molecules, including antipsychotics, antivirals, and cardiovascular drugs. The presence of the hydroxyl group at the 4-position of the piperidine ring adds another layer of functional diversity, allowing for potential interactions with biological targets through hydrogen bonding or other mechanisms.

In recent years, there has been growing interest in designing molecules that can modulate central nervous system (CNS) functions. Piperidine derivatives have been extensively studied for their potential as neuroactive agents due to their ability to cross the blood-brain barrier and interact with various neurotransmitter receptors and enzymes. The compound 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol may exhibit properties that make it suitable for applications in treating neurological disorders such as depression, anxiety, and cognitive impairments. Preliminary studies suggest that its structural framework could allow for interactions with serotonin receptors (e.g., 5-HT1A), dopamine receptors (e.g., D2), and other relevant targets.

The phenylmethyl moiety in the compound’s name also suggests potential interactions with aromatic recognition sites in biological targets. Phenyl rings are common in many bioactive molecules due to their ability to engage in π-stacking interactions and hydrophobic effects. The combination of these features in 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol may contribute to its binding affinity and selectivity for specific therapeutic targets. Furthermore, the presence of multiple functional groups provides opportunities for further derivatization to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

Recent advances in computational chemistry have enabled more efficient screening and design of drug-like molecules. Virtual screening techniques combined with molecular docking studies have been instrumental in evaluating the potential of compounds like 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol for specific biological activities. These computational methods can predict binding affinities, identify potential side effects, and guide synthetic strategies to improve drug candidates. By leveraging these tools, researchers can accelerate the discovery process and prioritize compounds for experimental validation.

In addition to its potential applications in CNS disorders, 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol may also have utility in other therapeutic areas. For instance, its structural features could make it a viable scaffold for developing antiviral or anti-inflammatory agents. The hydroxyl group, in particular, can be modified to introduce additional functionality or used as a handle for prodrug formulations to enhance delivery properties. Moreover, the compound’s ability to engage with multiple biological targets suggests it could be developed into multitargeted drugs (MTDs), which are gaining increasing attention due to their potential to address complex diseases more effectively than single-target agents.

The synthesis of 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps likely include nucleophilic substitution reactions at the phenyl ring followed by formation of the piperidine core through cyclization reactions. Protecting group strategies may be employed to prevent unwanted side reactions during synthesis. Advances in synthetic methodologies have made it possible to construct complex molecular architectures more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have significantly improved the accessibility of biaryl systems like those present in this compound.

Once synthesized, rigorous characterization of 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol is essential to confirm its identity and purity before proceeding with biological evaluation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for this purpose. Additionally, X-ray crystallography may be employed if single crystals suitable for diffraction are obtained, providing detailed insights into its three-dimensional structure.

The biological evaluation of 1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol would typically involve testing its activity against relevant biological targets using biochemical assays or cell-based assays. For example, binding assays could be performed to measure interactions with serotonin receptors or other CNS-related targets using radioligands or fluorescent probes. Functional assays might assess downstream effects such as changes in neurotransmitter release or receptor signaling pathways. Furthermore，animal models could be utilized to evaluate behavioral responses relevant to therapeutic applications.

In conclusion,1-{2-(aminomethyl)phenylmethyl}piperidin-4-ol (CAS No., 887580-27-0) represents an intriguing molecule with potential applications across multiple therapeutic areas due to its unique structural features。 Its combination of an aromatic ring substituted with an amine group、a piperidine core、and a hydroxyl functional group makes it a versatile scaffold for further medicinal chemistry exploration。 With ongoing advancements in computational chemistry、synthetic methodologies、and biological evaluation techniques，this compound holds promise as a lead structure for developing novel therapeutic agents that address unmet medical needs。